Cas no 1805172-66-0 (3-(Difluoromethyl)-5-fluoro-4-methylpyridine-2-carboxylic acid)

• Product Name: 3-(Difluoromethyl)-5-fluoro-4-methylpyridine-2-carboxylic acid
• CAS No: 1805172-66-0
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• CID: 4884341
• Update Time: 2025-06-08

3-(Difluoromethyl)-5-fluoro-4-methylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-fluoro-4-methylpyridine-2-carboxylic acid

• Inchi： 1S/C8H6F3NO2/c1-3-4(9)2-12-6(8(13)14)5(3)7(10)11/h2,7H,1H3,(H,13,14)
• InChI Key： PPQLNDRKVMFFMD-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=NC=C(C=1C)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2

Additional information on 3-(Difluoromethyl)-5-fluoro-4-methylpyridine-2-carboxylic acid

3-(Difluoromethyl)-5-fluoro-4-methylpyridine-2-carboxylic Acid: A Comprehensive Overview

3-(Difluoromethyl)-5-fluoro-4-methylpyridine-2-carboxylic acid (CAS No. 1805172-66-0) is a highly specialized organic compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of pyridine carboxylic acids, which are known for their unique chemical properties and versatile applications. The structure of this compound is characterized by a pyridine ring substituted with a difluoromethyl group at position 3, a fluoro group at position 5, and a methyl group at position 4. The carboxylic acid group is located at position 2, making it a key functional group for further chemical modifications.

The synthesis of 3-(Difluoromethyl)-5-fluoro-4-methylpyridine-2-carboxylic acid involves advanced organic chemistry techniques, including nucleophilic substitution, electrophilic substitution, and fluorination reactions. Recent advancements in catalytic methods have enabled the efficient and selective synthesis of this compound, ensuring high purity and yield. Researchers have also explored green chemistry approaches to minimize environmental impact during the production process.

One of the most promising applications of this compound lies in its potential as a bioactive agent. Studies have shown that 3-(Difluoromethyl)-5-fluoro-4-methylpyridine-2-carboxylic acid exhibits significant activity against various enzymes and receptors, making it a valuable lead compound in drug discovery. For instance, it has demonstrated inhibitory effects on kinases involved in cancer progression, suggesting its potential as an anticancer agent. Additionally, its ability to modulate ion channels has opened avenues for its use in treating neurological disorders.

In the field of agrochemistry, this compound has shown remarkable efficacy as a pesticide and herbicide. Its unique chemical structure allows it to target specific enzymes in pests and weeds without affecting crops or beneficial organisms. Recent field trials have confirmed its high potency and low toxicity to non-target species, making it a sustainable alternative to traditional agrochemicals.

The material science community has also taken interest in 3-(Difluoromethyl)-5-fluoro-4-methylpyridine-2-carboxylic acid due to its ability to form stable metal complexes. These complexes exhibit exceptional catalytic activity in various industrial processes, such as olefin polymerization and oxidation reactions. Furthermore, the compound's fluorinated groups contribute to its thermal stability and resistance to degradation, making it suitable for high-performance materials.

Recent research has focused on optimizing the synthesis pathways for this compound to enhance scalability and reduce production costs. Novel catalysts and reaction conditions have been developed to achieve higher yields while minimizing by-products. These advancements are expected to facilitate large-scale production for commercial applications.

In conclusion, 3-(Difluoromethyl)-5-fluoro-4-methylpyridine-2-carboxylic acid (CAS No. 1805172-66-0) is a multifaceted compound with immense potential across diverse industries. Its unique chemical properties, combined with recent breakthroughs in synthesis and application development, position it as a key player in future technological advancements.